Cas no 1183254-46-7 (1-(5-chlorothiophen-2-yl)methyl-1H-1,2,4-triazol-3-amine)

• Product Name: 1-(5-chlorothiophen-2-yl)methyl-1H-1,2,4-triazol-3-amine
• CAS No: 1183254-46-7
• MF: C₇H₇ClN₄S
• MW: 214.67527794838
• CID: 5704741
• PubChem ID: 60911732
• Update Time: 2025-05-22

1-(5-chlorothiophen-2-yl)methyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• CS-0284875
• 1183254-46-7
• 1-[(5-CHLOROTHIOPHEN-2-YL)METHYL]-1H-1,2,4-TRIAZOL-3-AMINE
• EN300-1108504
• 1-((5-Chlorothiophen-2-yl)methyl)-1h-1,2,4-triazol-3-amine
• 1H-1,2,4-Triazol-3-amine, 1-[(5-chloro-2-thienyl)methyl]-
• 1-(5-chlorothiophen-2-yl)methyl-1H-1,2,4-triazol-3-amine

• Inchi： 1S/C7H7ClN4S/c8-6-2-1-5(13-6)3-12-4-10-7(9)11-12/h1-2,4H,3H2,(H2,9,11)
• InChI Key： AYYNQELATCSMAP-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CN2C=NC(N)=N2)S1

Computed Properties

• Exact Mass: 214.0079951g/mol
• Monoisotopic Mass: 214.0079951g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 85Ų

Experimental Properties

• Density: 1.66±0.1 g/cm3(Predicted)
• Boiling Point: 426.4±55.0 °C(Predicted)
• pka: 3.77±0.12(Predicted)

Additional information on 1-(5-chlorothiophen-2-yl)methyl-1H-1,2,4-triazol-3-amine

1-(5-Chlorothiophen-2-yl)methyl-1H-1,2,4-triazol-3-amine

The compound 1-(5-chlorothiophen-2-yl)methyl-1H-1,2,4-triazol-3-amine (CAS No. 1183254-46-7) is a heterocyclic organic compound with a unique structure that combines a triazole ring with a substituted thiophene moiety. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals and agrochemicals. The molecule's structure is characterized by a triazole ring (a five-membered ring containing three nitrogen atoms) fused with a methyl group attached to a chlorothiophene ring. The presence of the chlorine atom in the thiophene ring introduces additional electronic and steric effects, which can influence the compound's reactivity and biological activity.

Recent studies have highlighted the importance of heterocyclic compounds like triazoles in drug discovery. Triazoles are known for their ability to act as hydrogen bond donors and acceptors, making them valuable in designing bioactive molecules. The chlorothiophene moiety further enhances the compound's versatility by introducing sulfur-based interactions, which are often associated with antimicrobial and antifungal properties. This combination makes CAS No. 1183254-46-7 a promising candidate for developing new therapeutic agents.

In terms of synthesis, the compound can be prepared through various methods, including condensation reactions involving appropriate starting materials. Researchers have explored the use of microwave-assisted synthesis to optimize reaction conditions, leading to higher yields and shorter reaction times. These advancements underscore the growing interest in efficient and sustainable synthetic strategies for heterocyclic compounds.

The chemical properties of CAS No. 1183254-46-7 are influenced by its functional groups. The triazole ring exhibits aromaticity, contributing to the compound's stability and reactivity. The methyl group attached to the thiophene ring serves as a point of attachment for other functional groups, enabling further chemical modifications. This flexibility allows for the exploration of various derivatives with enhanced biological activities.

Recent research has focused on evaluating the biological activity of CAS No. 1183254-46-7 and its derivatives. In vitro studies have demonstrated potential antimicrobial and antifungal properties, making it a candidate for developing new agrochemicals or pharmaceuticals. Additionally, computational studies have been conducted to predict the compound's interactions with target proteins, providing insights into its mechanism of action.

In conclusion, CAS No. 1183254_46_7, or 1-(5-chlorothiophen_2_yl)methyl_1H_1_2_4-triazol_3_amine, is a versatile heterocyclic compound with significant potential in various applications. Its unique structure and functional groups make it an attractive target for further research and development in the fields of chemistry and biology.